- Microwave-Assisted Suzuki-Miyaura Cross Coupling using Nickel as Catalyst to Rapidly Access to 3-Arylazetidine, ChemistrySelect, 2017, 2(28), 8841-8846
Cas no 2222044-40-6 (1-Azetidinecarboxylic acid, 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-, 1,1-dimethylethyl ester)
![1-Azetidinecarboxylic acid, 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-, 1,1-dimethylethyl ester structure](https://ossimg.kuujia.com/scimg/2222500/2222044-40-6x500.png)
2222044-40-6 structure
Product Name:1-Azetidinecarboxylic acid, 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-, 1,1-dimethylethyl ester
CAS No:2222044-40-6
MF:C17H32N2O3
MW:312.447585105896
CID:5577520
Update Time:2023-08-22
1-Azetidinecarboxylic acid, 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,1-Dimethylethyl 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-1-azetidinecarboxylate
- 1-Azetidinecarboxylic acid, 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-, 1,1-dimethylethyl ester
-
- Inchi： 1S/C17H32N2O3/c1-15(2,3)21-14(20)18-11-13(12-18)22-19-16(4,5)9-8-10-17(19,6)7/h13H,8-12H2,1-7H3
- InChI Key： NWGPNWXGHNUKSO-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(N1CC(C1)ON1C(CCCC1(C)C)(C)C)=O
1-Azetidinecarboxylic acid, 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-, 1,1-dimethylethyl ester Production Method
Production Method 1
Reaction Conditions
1.1R:(Me3Si)2NH •Na, C:13462-90-3, C:5456-63-3, S:Me2CHOH, S:THF, 30 min, 80°C
Reference
1-Azetidinecarboxylic acid, 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-, 1,1-dimethylethyl ester Raw materials
1-Azetidinecarboxylic acid, 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-, 1,1-dimethylethyl ester Preparation Products
1-Azetidinecarboxylic acid, 3-[(2,2,6,6-tetramethyl-1-piperidinyl)oxy]-, 1,1-dimethylethyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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